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Compound of Interest

Compound Name: Tridesmethylvenlafaxine

Cat. No.: B128152

For Researchers, Scientists, and Drug Development Professionals

Core Substance Data

Parameter Value Reference
CAS Number 149289-29-2 [1][2]
Molecular Formula C14H21NO2 [2]
Molecular Weight 235.32 g/mol [2]

4-[2-amino-1-(1-
IUPAC Name [2]
hydroxycyclohexyl)ethyl]phenol

N,N,O-
Tridesmethylvenlafaxine,

Synonyms Didesmethyl desvenlafaxine, [1]
O-Desmethyl-N,N-

didesmethylvenlafaxine

Venlafaxine Metabolism and the Role of
Tridesmethylvenlafaxine

Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 (CYP) enzymes. The major metabolic pathway is O-demethylation by CYP2D6 to form
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the active metabolite O-desmethylvenlafaxine (ODV).[3] Minor pathways include N-
demethylation by CYP3A4 and CYP2C19 to N-desmethylvenlafaxine (NDV).[3] Further
metabolism of these metabolites leads to the formation of N,O-didesmethylvenlafaxine
(NODV). Tridesmethylvenlafaxine is formed through the subsequent metabolism of NODV.[3]
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Figure 1. Simplified metabolic pathway of venlafaxine.

Experimental Protocols
Synthesis of Tridesmethylvenlafaxine

A patented method describes the synthesis of tridesmethylvenlafaxine through the
demethylation of didesmethylvenlafaxine.[4] The process involves heating a mixture of
didesmethylvenlafaxine with a sulfide-containing demethylating agent in a suitable solvent.[4]

Materials:

Didesmethylvenlafaxine

Sulfide-containing demethylating agent (e.g., sodium dodecanethiolate)

Solvent (e.g., N-methyl-2-pyrrolidone)

Base (e.g., potassium carbonate)
Procedure:

o Combine didesmethylvenlafaxine, the demethylating agent, and the solvent in a reaction
vessel.
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Add a base to the mixture.

Heat the reaction mixture to an elevated temperature (e.g., 210°C) for a sufficient period to
allow for demethylation.

Monitor the reaction progress using a suitable analytical technique (e.g., HPLC).

Upon completion, cool the reaction mixture and recover the tridesmethylvenlafaxine
product.

Analytical Quantification in Human Plasma

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been
developed for the simultaneous quantification of venlafaxine and its metabolites, including a
compound identified as N,N-didesmethylvenlafaxine (NNDDV), which corresponds to
tridesmethylvenlafaxine, in human plasma.[5][6]

Sample Preparation: Protein Precipitation

Spike K2EDTA plasma samples with known concentrations of venlafaxine, its metabolites,
and internal standards.

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).
Vortex and centrifuge the samples to pellet the precipitated proteins.
Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis:

o Chromatographic Separation: Utilize a suitable C18 or phenyl analytical column with a
gradient elution program.

» Mobile Phase: A typical mobile phase consists of an aqueous component with a modifier
(e.g., 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

e Mass Spectrometry: Employ a tandem mass spectrometer operating in positive electrospray
ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect and quantify the
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specific parent-to-product ion transitions for each analyte and internal standard.
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Figure 2. Workflow for the analytical quantification of tridesmethylvenlafaxine in plasma.

Pharmacological Considerations

While the primary pharmacological activity of venlafaxine is attributed to the parent drug and its
major active metabolite, ODV, which act as serotonin-norepinephrine reuptake inhibitors
(SNRIs), the specific pharmacological profile of tridesmethylvenlafaxine is not as well-
characterized in publicly available literature.[3] As a downstream metabolite, its contribution to
the overall therapeutic effect or side-effect profile of venlafaxine is an area for further research.
The development of sensitive analytical methods allows for the quantification of this and other
minor metabolites, which is crucial for a more complete understanding of venlafaxine's
pharmacology and toxicology.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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